Mono-8-hydroxyoctyl Phthalate-d4
Description
Mono-8-hydroxyoctyl Phthalate-d4 is a deuterium-labeled analog of mono-8-hydroxyoctyl phthalate, a monoester metabolite of diisononyl phthalate (DINP) or related phthalate diesters. It is primarily used as an internal standard in mass spectrometry-based analyses to quantify non-deuterated phthalate metabolites in biological and environmental samples. The incorporation of four deuterium atoms (d4) increases its molecular weight, enabling distinct chromatographic separation from its non-deuterated counterpart, thereby improving analytical accuracy .
This compound is classified as a "controlled product" with specific handling requirements, including cold storage and adherence to short shelf-life protocols. It is typically produced on-demand, reflecting its specialized application in research and regulatory testing .
Properties
Molecular Formula |
C₁₆H₁₈D₄O₅ |
|---|---|
Molecular Weight |
298.37 |
Synonyms |
1,2-Benzenedicarboxylic Acid 1-(8-hydroxyoctyl) Ester-d4_x000B_1,2-Benzenedicarboxylic Acid Mono(8-hydroxyoctyl) Ester-d4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Deuterated phthalates and their metabolites are critical for analytical quantification. Below is a detailed comparison of Mono-8-hydroxyoctyl Phthalate-d4 with structurally and functionally related compounds:
Structural and Functional Differences
Analytical Performance
- Retention Behavior: this compound, as a monoester, exhibits higher polarity compared to diesters like diethyl or dibutyl phthalate-d4, leading to shorter retention times in reverse-phase chromatography. However, its deuterated form ensures clear separation from non-labeled analogs in mass spectrometry . Diethyl phthalate-d4 and dimethyl phthalate-d4 are more volatile, making them suitable for gas chromatography (GC) applications .
- Detection Limits: Deuterated diesters (e.g., diethyl-d4) demonstrate lower detection limits (sub-ng/mL) in environmental matrices due to their stability and optimized ionization efficiency . this compound is typically used at higher concentrations (e.g., 10–100 ng/mL) in biological samples due to matrix complexity .
Stability and Handling
- This compound has a short shelf life and requires storage at controlled temperatures (−20°C), similar to dibutyl phthalate-d4 .
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